Cas no 26898-17-9 (Bisbenzyltoluene)

Bisbenzyltoluene (BBT) is a high-performance synthetic heat transfer fluid and dielectric coolant, commonly used in industrial applications requiring thermal stability and electrical insulation. Its key advantages include a broad operating temperature range, excellent thermal-oxidative stability, and low volatility, making it suitable for high-temperature systems such as transformers, heat exchangers, and industrial heating processes. BBT exhibits strong resistance to degradation, ensuring long-term performance with minimal maintenance. Additionally, its non-corrosive nature and compatibility with common materials enhance its reliability in diverse environments. The compound's high flash point and low toxicity further contribute to its safety profile in industrial settings.
Bisbenzyltoluene structure
Bisbenzyltoluene structure
Product Name:Bisbenzyltoluene
CAS No:26898-17-9
MF:C21H20
MW:272.383505821228
CID:278865
PubChem ID:3034397
Update Time:2025-06-07

Bisbenzyltoluene Chemical and Physical Properties

Names and Identifiers

    • Benzene,methylbis(phenylmethyl)-
    • DIBENZYLTOLUENE
    • ar,ar-dibenzyl-toluen
    • Armoterm
    • bisbenzyltoluene
    • JARYTHERM DBT(R)
    • marlotherms
    • methyldibenzylbenzene
    • neo-skoil1400
    • Synthetic heat conducting oil
    • Synthetic heat-transfer oil
    • methylbis(phenylmethyl)-benzen
    • methylbis(phenylmethyl)benzene
    • Jarylec EXP 3
    • Therm-S 1000
    • Marlotherm S
    • Toluene, ar,ar-dibenzyl-
    • 49D8W0TJEK
    • UNII-4CIN13K9HZ
    • Benzene, methylbis(phenylmethyl)-
    • 53585-53-8
    • dibenzyltoluen
    • 26898-17-9
    • DTXSID30968361
    • EINECS 258-649-2
    • EC 248-097-0
    • Toluene, dibenzyl derivative
    • 1,2-dibenzyl-3-methylbenzene
    • Benzene, 1-methyl-2,3-bis(phenylmethyl)-
    • UNII-49D8W0TJEK
    • 115643-65-7
    • Dibenzyl toluene
    • 1,1'-[(3-Methyl-1,2-phenylene)bis(methylene)]dibenzene
    • NS00049652
    • 2,3-Dibenzyltoluene
    • EINECS 248-097-0
    • EINECS 249-706-2
    • 4CIN13K9HZ
    • 29589-57-9
    • PKQYSCBUFZOAPE-UHFFFAOYSA-N
    • Q27259410
    • Dibenzylbenzene, ar-methyl derivative
    • Neo-SK Oil 1400
    • Bisbenzyltoluene
    • Inchi： 1S/C21H20/c1-17-9-8-14-20(15-18-10-4-2-5-11-18)21(17)16-19-12-6-3-7-13-19/h2-14H,15-16H2,1H3
    • InChI Key： PKQYSCBUFZOAPE-UHFFFAOYSA-N
    • SMILES： C1(=C(C)C=CC=C1CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.15700
  • Monoisotopic Mass: 272.156501
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.0482 g/cm3 (20 ºC)
  • Boiling Point: 397.6°Cat760mmHg
  • Flash Point: 189.8°C
  • Refractive Index: 1.6019 (589.3 nm 20 ºC)
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 5.17660

Bisbenzyltoluene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Bisbenzyltoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B268980-500mg
Bisbenzyltoluene
 26898-17-9
500mg
 $ 64.00 2023-04-18
TRC
B268980-1g
Bisbenzyltoluene
 26898-17-9
1g
 $ 55.00 2022-06-07
TRC
B268980-5g
Bisbenzyltoluene
 26898-17-9
5g
 $ 87.00 2023-04-18
TRC
B268980-1000mg
Bisbenzyltoluene
 26898-17-9
1g
 $ 75.00 2023-04-18

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